Cas no 138574-84-2 (20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE)

• Product Name: 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE
• CAS No: 138574-84-2
• MF: C₂₈H₃₂O₆
• MW: 464.550088882446
• CID: 902306
• Update Time: 2025-06-11

20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE Chemical and Physical Properties

Names and Identifiers

• 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE

• Inchi： 1S/C28H32O6/c1-16-10-21-26(32,24(16)31)14-19(15-29)11-20-23-25(3,4)27(23,13-17(2)28(20,21)33)34-22(30)12-18-8-6-5-7-9-18/h5-11,15,17,20-21,23,32-33H,12-14H2,1-4H3/t17-,20+,21-,23-,26-,27+,28-/m1/s1
• InChI Key： HAHNPNWCBSJDSW-XASYBOBESA-N
• SMILES： [C@@]12(OC(=O)CC3=CC=CC=C3)C[C@H]([C@]3(O)[C@]4([H])C=C(C)C(=O)[C@]4(CC(C=O)=C[C@@]3([H])[C@]1([H])C2(C)C)O)C

Additional information on 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE

Comprehensive Analysis of 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE (CAS No. 138574-84-2): Properties, Applications, and Research Insights

The compound 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE (CAS No. 138574-84-2) is a derivative of phorbol, a class of natural organic compounds known for their complex structural features and diverse biological activities. This specific derivative has garnered attention in biochemical and pharmacological research due to its unique molecular framework and potential applications. The presence of the 13-phenylacetate moiety and the 20-oxo functional group distinguishes it from other phorbol esters, making it a subject of interest for researchers exploring structure-activity relationships.

In recent years, the scientific community has shown increasing interest in phorbol derivatives, particularly in the context of drug discovery and natural product synthesis. Searches for terms like "phorbol ester applications" and "CAS 138574-84-2 uses" have surged, reflecting the growing demand for specialized compounds in biomedical research. The 20-OXO-12,20-DIDEOXYPHORBOL framework is often studied for its potential interactions with protein kinase C (PKC), a family of enzymes involved in signal transduction pathways. Researchers are also investigating its role in modulating cellular processes, which aligns with current trends in targeted therapy development.

The synthesis and characterization of 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is critical for reproducible experimental results. Online queries like "how to analyze phorbol derivatives" and "CAS 138574-84-2 synthesis" highlight the need for accessible technical information about this niche compound. Its stability under various conditions is another area of exploration, as it impacts storage and handling protocols in laboratory settings.

From a commercial perspective, CAS No. 138574-84-2 is primarily utilized by research institutions and pharmaceutical companies engaged in preclinical studies. The compound's relevance to cancer research and inflammatory disease models has been a focal point, with publications often citing its structural analogs in mechanistic studies. Notably, the 13-phenylacetate substitution may influence its bioavailability and metabolic pathways, a topic frequently searched in conjunction with "phorbol ester pharmacokinetics." This underscores the compound's role in bridging gaps between chemical biology and therapeutic innovation.

Environmental and safety considerations are also part of the discourse surrounding 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE. While not classified as hazardous under standard guidelines, proper laboratory practices are essential when handling this compound. Searches for "CAS 138574-84-2 safety data" indicate user awareness of regulatory compliance and risk management. Additionally, the compound's biodegradability and ecological impact are subjects of emerging interest, aligning with broader sustainability trends in chemical research.

In summary, 20-OXO-12,20-DIDEOXYPHORBOL 13-PHENYLACETATE represents a compelling case study in the intersection of natural product chemistry and applied bioscience. Its structural complexity and functional versatility make it a valuable tool for researchers addressing questions in enzymology, cell signaling, and medicinal chemistry. As scientific inquiries evolve, this compound is likely to remain a key reference point for studies involving phorbol-based scaffolds and their derivatives.